Cas no 2248183-05-1 ((2S)-3-(2,5-Difluorophenyl)-2-methylpropan-1-amine)

(2S)-3-(2,5-Difluorophenyl)-2-methylpropan-1-amine is a chiral amine compound featuring a difluorophenyl moiety and a methyl-substituted propan-1-amine backbone. Its stereospecific (S)-configuration ensures precise molecular interactions, making it valuable in pharmaceutical and agrochemical research. The difluorophenyl group enhances metabolic stability and bioavailability, while the methyl substitution influences steric and electronic properties, optimizing binding affinity in target applications. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting drugs or enzyme inhibitors. Its well-defined structure and functional group arrangement facilitate controlled derivatization, supporting structure-activity relationship studies. High purity and consistent stereochemical integrity are maintained to meet rigorous research standards.

(2S)-3-(2,5-Difluorophenyl)-2-methylpropan-1-amine structure

2248183-05-1 structure

Product Name:(2S)-3-(2,5-Difluorophenyl)-2-methylpropan-1-amine

CAS No:2248183-05-1

MF:C₁₀H₁₃F₂N

MW:185.21372961998

CID:5829904

PubChem ID:94460708

Update Time:2025-05-25

(2S)-3-(2,5-Difluorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

- (2S)-3-(2,5-Difluorophenyl)-2-methylpropan-1-amine
- EN300-6507058
- 2248183-05-1
- Inchi： 1S/C10H13F2N/c1-7(6-13)4-8-5-9(11)2-3-10(8)12/h2-3,5,7H,4,6,13H2,1H3/t7-/m0/s1
- InChI Key： AWZIIZMRFWIZBS-ZETCQYMHSA-N
- SMILES： FC1C=CC(=CC=1C[C@H](C)CN)F

Computed Properties

Exact Mass: 185.10160574g/mol
Monoisotopic Mass: 185.10160574g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 26Å²

(2S)-3-(2,5-Difluorophenyl)-2-methylpropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6507058-0.05g	(2S)-3-(2,5-difluorophenyl)-2-methylpropan-1-amine	2248183-05-1	0.05g	$2113.0	2023-05-31
Enamine	EN300-6507058-0.1g	(2S)-3-(2,5-difluorophenyl)-2-methylpropan-1-amine	2248183-05-1	0.1g	$2213.0	2023-05-31
Enamine	EN300-6507058-0.25g	(2S)-3-(2,5-difluorophenyl)-2-methylpropan-1-amine	2248183-05-1	0.25g	$2314.0	2023-05-31
Enamine	EN300-6507058-0.5g	(2S)-3-(2,5-difluorophenyl)-2-methylpropan-1-amine	2248183-05-1	0.5g	$2415.0	2023-05-31
Enamine	EN300-6507058-1.0g	(2S)-3-(2,5-difluorophenyl)-2-methylpropan-1-amine	2248183-05-1	1g	$2516.0	2023-05-31
Enamine	EN300-6507058-2.5g	(2S)-3-(2,5-difluorophenyl)-2-methylpropan-1-amine	2248183-05-1	2.5g	$4932.0	2023-05-31
Enamine	EN300-6507058-5.0g	(2S)-3-(2,5-difluorophenyl)-2-methylpropan-1-amine	2248183-05-1	5g	$7297.0	2023-05-31
Enamine	EN300-6507058-10.0g	(2S)-3-(2,5-difluorophenyl)-2-methylpropan-1-amine	2248183-05-1	10g	$10823.0	2023-05-31

(2S)-3-(2,5-Difluorophenyl)-2-methylpropan-1-amine Related Literature

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Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

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3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

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4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2S)-3-(2,5-Difluorophenyl)-2-methylpropan-1-amine

Comprehensive Analysis of (2S)-3-(2,5-Difluorophenyl)-2-methylpropan-1-amine (CAS No. 2248183-05-1): Properties, Applications, and Research Insights

The compound (2S)-3-(2,5-Difluorophenyl)-2-methylpropan-1-amine (CAS No. 2248183-05-1) is a chiral amine derivative with a unique structural framework, featuring a 2,5-difluorophenyl group and a methylpropan-1-amine backbone. Its stereospecific configuration, denoted by the (2S) prefix, plays a critical role in its biochemical interactions, making it a subject of interest in pharmaceutical and agrochemical research. This article delves into its molecular characteristics, synthetic pathways, and potential applications while addressing trending queries such as "chiral amine synthesis" and "fluorinated compounds in drug discovery."

From a structural perspective, the difluorophenyl moiety enhances the compound's lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. Researchers frequently explore "fluorine effects on bioavailability" and "SAR studies of fluorinated amines," topics directly relevant to this molecule. The methylpropan-1-amine segment further contributes to its versatility, enabling interactions with enzymes and receptors involved in neurological and metabolic pathways. Such properties align with current industry trends focusing on "targeted small-molecule therapeutics" and "precision chemical modifications."

Synthetic routes to (2S)-3-(2,5-Difluorophenyl)-2-methylpropan-1-amine often involve asymmetric hydrogenation or resolution techniques, reflecting the growing demand for "enantioselective catalysis" and "green chemistry approaches." Analytical methods like HPLC and NMR are essential for verifying its purity and stereochemical integrity, addressing common laboratory questions such as "how to characterize chiral amines." The compound's stability under various pH conditions also makes it a candidate for formulation studies, a hot topic in "drug delivery optimization."

Beyond pharmaceuticals, this amine's potential extends to materials science, where fluorinated compounds are valued for their thermal and chemical resistance. Queries like "fluoropolymers precursors" and "high-performance additives" highlight cross-disciplinary applications. However, handling requires standard laboratory precautions, emphasizing "safe handling of amine derivatives"—a frequently searched best practice.

In summary, (2S)-3-(2,5-Difluorophenyl)-2-methylpropan-1-amine (CAS No. 2248183-05-1) exemplifies the convergence of structural ingenuity and functional adaptability. Its study addresses pressing scientific inquiries while aligning with sustainable and targeted research paradigms, ensuring its relevance in evolving chemical landscapes.